Cas no 17656-09-6 (2-Butenedinitrile)

2-Butenedinitrile structure

2-Butenedinitrile structure

Product Name:2-Butenedinitrile

CAS No:17656-09-6

MF:C₄H₂N₂

MW:78.0720801353455

CID:1368874

PubChem ID:637930

Update Time:2025-04-20

2-Butenedinitrile Chemical and Physical Properties

Names and Identifiers

- 2-Butenedinitrile
- Fumaric nitrile
- CCRIS 1629
- 2-Butenedinitrile, (E)-
- MFCD00001928
- NCGC00091246-02
- But-2-enedinitrile, (E)-
- Fumarsaeuredinitril [German]
- Furmaronitrile
- AMY3223
- NSC 17555
- (E)-but-2-enedinitrile
- trans-1,2-Dicyanoethene
- But-2-enedinitrile
- NCGC00091246-01
- MLS002415733
- CAS-764-42-1
- F0072
- A838708
- NSC-17555
- 2-Butenedinitrile, (2E)-
- STL185640
- trans-1,2-Dicyanoethylene
- AKOS004902525
- NCGC00091246-03
- (2E)-but-2-enedinitrile
- Fumarodinitrile
- CHEMBL1451833
- (E)-1,2-Dicyanoethylene
- DTXCID105342
- Fumaric acid dinitrile
- Fumaronitrile, purum, >=98.0% (GC)
- NCGC00258703-01
- (E)-Butenedinitrile
- EN300-7399936
- FUMARONITRILE
- DTXSID7025342
- NS00037788
- Fumarsaeuredinitril
- EN300-85123
- NSC17555
- (2E)-2-Butenedinitrile
- HMS3039D14
- F1905-7136
- 764-42-1
- SMR001370901
- EINECS 212-122-3
- C4H2N2
- (E)-CH(CN)CH(CN)
- Fumaronitrile, 98%
- Tox21_201151
- 17656-09-6
- Inchi： 1S/C4H2N2/c5-3-1-2-4-6/h1-2H/b2-1+
- InChI Key： KYPOHTVBFVELTG-OWOJBTEDSA-N
- SMILES： N#C/C=C/C#N

Computed Properties

Exact Mass: 78.02186
Monoisotopic Mass: 78.021798072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 47.6Å²

Experimental Properties

PSA: 47.58

2-Butenedinitrile Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

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